Cas no 1006452-71-6 (1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006452-71-6
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD06805382
• CID: 3059084
• PubChem ID: 19620033
• Update Time: 2025-06-08

1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-benzyl)-1H-pyrazole-4-carboxylic acid
• AKOS B024491
• ART-CHEM-BB B024491
• 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid
• AKOS000309082
• 1-[(4-chlorophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• 1-(4-chlorobenzyl)-1H-pyrazole-4-carboxylic acid
• 1006452-71-6
• CS-0264419
• SY083117
• MFCD06805382
• F88293
• 1-(4-chlorobenzyl)-1H-pyrazole-4-carboxylicacid
• EN300-92755
• PS-17843
• SCHEMBL4019778
• 1-[(4-chlorophenyl)methyl]pyrazole-4-carboxylic acid
• STK350149
• BBL040307
• 1-((4-chlorophenyl)methyl)-1H-pyrazole-4-carboxylic acid
• 981-674-1
• GQB45271

• MDL： MFCD06805382
• Inchi： 1S/C11H9ClN2O2/c12-10-3-1-8(2-4-10)6-14-7-9(5-13-14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： IKIIMRKHGIWFEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid (CAS: 1006452-71-6)

The compound 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid (CAS: 1006452-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and chlorophenyl substituent, has demonstrated potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anti-inflammatory agents. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has focused on the compound's role as a building block for more complex pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the synthesis of selective COX-2 inhibitors, which are crucial for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects. The researchers utilized 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid as a precursor to design derivatives with enhanced binding affinity and selectivity, demonstrating promising results in in vitro and in vivo models.

Another significant advancement involves the compound's application in cancer research. A recent preprint on bioRxiv (2024) reported that derivatives of 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid exhibited potent inhibitory effects on specific kinases involved in tumor proliferation. The study employed molecular docking and kinetic assays to elucidate the interactions between the compound and its target proteins, providing a foundation for further optimization and preclinical development.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. A paper in Chemical & Pharmaceutical Bulletin (2023) detailed a comprehensive analysis of its solubility, stability, and crystallinity, which are critical parameters for drug formulation. The findings suggested that 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid possesses favorable characteristics for oral bioavailability, making it a viable candidate for further pharmaceutical development.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Future research directions may include the exploration of prodrug strategies and the development of targeted delivery systems to enhance its efficacy and safety. Overall, the ongoing studies on 1-(4-chlorophenyl)methyl-1H-pyrazole-4-carboxylic acid underscore its versatility and potential as a key player in the next generation of therapeutic agents.